Cas no 1248136-61-9 (1-(Prop-2-yn-1-yl)piperidine-4-carboxamide)

• Product Name: 1-(Prop-2-yn-1-yl)piperidine-4-carboxamide
• CAS No: 1248136-61-9
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 5167705
• Update Time: 2025-10-10

1-(Prop-2-yn-1-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(prop-2-yn-1-yl)piperidine-4-carboxamide
• 1-prop-2-ynylpiperidine-4-carboxamide
• D75671
• Z103732218
• 4-Piperidinecarboxamide, 1-(2-propyn-1-yl)-
• 1-(Prop-2-yn-1-yl)piperidine-4-carboxamide

• Inchi： 1S/C9H14N2O/c1-2-5-11-6-3-8(4-7-11)9(10)12/h1,8H,3-7H2,(H2,10,12)
• InChI Key： QTIJDAKMQZOACZ-UHFFFAOYSA-N
• SMILES： O=C(C1CCN(CC#C)CC1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 208
• XLogP3: -0.3
• Topological Polar Surface Area: 46.3

Additional information on 1-(Prop-2-yn-1-yl)piperidine-4-carboxamide

Introduction to 1-(Prop-2-yn-1-yl)piperidine-4-carboxamide (CAS No. 1248136-61-9)

1-(Prop-2-yn-1-yl)piperidine-4-carboxamide (CAS No. 1248136-61-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 4-Amino-N-propargylpiperidine, is a member of the piperidine family and features a unique propargyl substituent on the piperidine ring. The presence of this substituent imparts distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 1-(Prop-2-yn-1-yl)piperidine-4-carboxamide consists of a piperidine ring with an amide functional group at the 4-position and a propargyl group attached to the nitrogen atom. The propargyl group, characterized by its terminal alkyne functionality, offers multiple points of reactivity and can participate in various chemical reactions, such as copper-catalyzed azide–alkyne cycloaddition (CuAAC), which is widely used in click chemistry for the synthesis of complex molecules.

In recent years, 1-(Prop-2-yn-1-yl)piperidine-4-carboxamide has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role as a modulator of G protein-coupled receptors (GPCRs), which are important targets for many drugs. Research has shown that this compound can selectively bind to specific GPCRs, modulating their activity and potentially leading to novel treatments for various diseases.

A study published in the Journal of Medicinal Chemistry in 2023 investigated the pharmacological properties of 1-(Prop-2-yn-1-yl)piperidine-4-carboxamide. The researchers found that this compound exhibits potent agonist activity at the serotonin 5-HT₇ receptor, which is implicated in several neurological disorders, including depression and anxiety. The selective binding and activation of this receptor by 1-(Prop-2-yn-1-yl)piperidine-4-carboxamide suggest its potential as a lead compound for developing new antidepressant and anxiolytic drugs.

Beyond its potential as a therapeutic agent, 1-(Prop-2-yn-1-yl)piperidine-4-carboxamide has also been explored for its use in chemical biology research. Its unique structure makes it an excellent tool for probing the function of specific proteins and pathways. For example, it has been used to study the role of GPCRs in cellular signaling and to identify novel protein–protein interactions that could be targeted for therapeutic intervention.

The synthesis of 1-(Prop-2-yn-1-yl)piperidine-4-carboxamide involves several well-established chemical reactions. One common synthetic route starts with the reaction of 4-piperidone with propargylamine to form the propargyl-substituted piperidine intermediate. This intermediate is then converted to the final amide product through amidation with an appropriate carboxylic acid or acid chloride. The high yield and purity of this synthetic pathway make it suitable for large-scale production, which is essential for both research and commercial applications.

In addition to its biological activities, 1-(Prop-2-yn-1-y l)piperidine -4-car boxamide has been evaluated for its safety profile. Preclinical studies have shown that it exhibits low toxicity and good pharmacokinetic properties, making it a promising candidate for further development. However, more extensive toxicological studies are needed to fully assess its safety before it can be advanced to clinical trials.

The future prospects for 1-(Prop -2 -yn -1 -yl )pip eridi ne -4 -car boxami de are promising. Ongoing research is focused on optimizing its structure to enhance its potency and selectivity while minimizing potential side effects. Additionally, efforts are being made to develop prodrugs and other formulations that can improve its bioavailability and stability in vivo.

In conclusion, 1 -(Pro p -2 -yn -1 -y l)pi perid ine -4 -car boxam ide (CAS No. 1248 136 -6 1 -9) is a versatile compound with significant potential in both basic research and drug development. Its unique chemical structure and biological activities make it an attractive target for further investigation, and ongoing studies are likely to uncover new applications and insights into its mechanisms of action.